N-{3-[(2-ethyl-1-piperidinyl)carbonyl]phenyl}-2-methylpropanamide

• IUPAC Name: N-[3-(2-ethylpiperidine-1-carbonyl)phenyl]-2-methylpropanamide
• InChI: InChI=1S/C18H26N2O2/c1-4-16-10-5-6-11-20(16)18(22)14-8-7-9-15(12-14)19-17(21)13(2)3/h7-9,12-13,16H,4-6,10-11H2,1-3H3,(H,19,21)
• InChI Key: CRKDFLYIKYGHTM-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=CC(=CC=C2)NC(=O)C(C)C
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

N-{3-[(2-ethyl-1-piperidinyl)carbonyl]phenyl}-2-methylpropanamide, also known as NEP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in research. NEP is a member of the class of compounds known as synthetic opioids, which are compounds that bind to the same receptors in the brain as natural opioids.

Mechanism of Action

N-{3-[(2-ethyl-1-piperidinyl)carbonyl]phenyl}-2-methylpropanamide binds to the mu-opioid receptor in the brain, which is responsible for the pain-relieving effects of opioids. This binding results in the activation of the receptor, which leads to the release of neurotransmitters such as dopamine and serotonin. These neurotransmitters are responsible for the feelings of pleasure and euphoria associated with opioid use.
Biochemical and Physiological Effects:
This compound has been shown to have similar effects to other opioids, including pain relief, sedation, and euphoria. However, this compound has been shown to have a shorter duration of action and a lower potential for addiction compared to other opioids.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{3-[(2-ethyl-1-piperidinyl)carbonyl]phenyl}-2-methylpropanamide in lab experiments is its ability to bind selectively to the mu-opioid receptor. This allows researchers to study the effects of opioid activation on specific pathways in the brain. However, one limitation of using this compound is its potential for abuse, which can make it difficult to control in lab settings.

Future Directions

There are several future directions for research involving N-{3-[(2-ethyl-1-piperidinyl)carbonyl]phenyl}-2-methylpropanamide. One area of interest is the development of new pain relievers that have a lower potential for addiction and fewer side effects than current opioids. This compound may also be studied for its potential use in the treatment of depression and anxiety disorders. Additionally, researchers may investigate the use of this compound as a tool for studying the mu-opioid receptor and its role in the brain.

Synthesis Methods

The synthesis of N-{3-[(2-ethyl-1-piperidinyl)carbonyl]phenyl}-2-methylpropanamide involves several steps, which include the reaction of 3-[(2-ethyl-1-piperidinyl)carbonyl]phenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-methylpropanolamine to form the final product, this compound.

Scientific Research Applications

N-{3-[(2-ethyl-1-piperidinyl)carbonyl]phenyl}-2-methylpropanamide has been used extensively in scientific research due to its ability to bind to the same receptors as natural opioids. This has led to investigations into its potential use as a pain reliever and as a treatment for opioid addiction. This compound has also been studied for its potential use in the treatment of depression and anxiety disorders.